Cas no 21906-03-6 (3-(3-Iodophenyl)butan-2-one)

• Product Name: 3-(3-Iodophenyl)butan-2-one
• CAS No: 21906-03-6
• MF: C₁₀H₁₁IO
• MW: 274.098215341568
• CID: 1094330
• PubChem ID: 72942997
• Update Time: 2025-07-02

3-(3-Iodophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-Iodophenyl)butan-2-one
• 21906-03-6

• Inchi： 1S/C10H11IO/c1-7(8(2)12)9-4-3-5-10(11)6-9/h3-7H,1-2H3
• InChI Key： BPNFNDJSIQXTOR-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(C(C)=O)C

Computed Properties

• Exact Mass: 273.98546g/mol
• Monoisotopic Mass: 273.98546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(3-Iodophenyl)butan-2-one

3-(3-Iodophenyl)butan-2-one (CAS No. 21906-03-6): A Comprehensive Guide to Properties and Applications

3-(3-Iodophenyl)butan-2-one (CAS 21906-03-6) is an important organic compound with the molecular formula C₁₀H₁₁IO. This iodinated aromatic ketone features a butan-2-one backbone substituted with a 3-iodophenyl group at the 3-position, making it a valuable intermediate in organic synthesis and pharmaceutical research.

The compound belongs to the class of aryl ketones and exhibits unique chemical properties due to the presence of both the carbonyl group and the iodine substituent. With a molecular weight of 274.10 g/mol, 3-(3-Iodophenyl)-2-butanone typically appears as a pale yellow to colorless crystalline solid at room temperature. Its iodophenyl butanone structure contributes to its moderate polarity and specific reactivity patterns that are of particular interest to synthetic chemists.

In recent years, there has been growing interest in iodinated organic compounds like 3-(3-Iodophenyl)butan-2-one due to their applications in medicinal chemistry and materials science. Researchers frequently search for information about "iodophenyl ketone synthesis" and "CAS 21906-03-6 applications," reflecting the compound's importance in contemporary chemical research.

The synthesis of 3-Iodophenyl butanone derivatives typically involves the iodination of appropriate phenyl precursors followed by ketone formation. Modern synthetic approaches emphasize atom economy and green chemistry principles, addressing current concerns about sustainable chemical production. The iodine atom in the molecule serves as an excellent handle for further functionalization through various cross-coupling reactions, making this compound particularly versatile.

From an analytical perspective, 3-(3-Iodophenyl)butan-2-one can be characterized by various spectroscopic methods. Infrared spectroscopy typically shows a strong absorption band around 1700 cm^-1 corresponding to the carbonyl stretch, while ¹H NMR displays characteristic signals for the methyl groups (δ 1.0-2.0 ppm) and aromatic protons (δ 7.0-8.0 ppm). These analytical features are crucial for quality control and compound identification in research settings.

The thermal stability of 3-(3-Iodophenyl)-2-butanone has been studied extensively, with decomposition typically occurring above 200°C. This property, combined with its moderate solubility in common organic solvents, makes it suitable for various synthetic applications. Researchers often investigate "thermal properties of iodophenyl ketones" to optimize reaction conditions for specific transformations.

In pharmaceutical research, 3-(3-Iodophenyl)butan-2-one serves as a key intermediate for the synthesis of more complex molecules. The iodine atom's presence allows for efficient radio-labeling, making derivatives of this compound potentially useful in diagnostic imaging. Current trends in drug discovery have increased demand for such functionalized aromatic ketones, particularly in the development of targeted therapies.

Material scientists have explored applications of iodophenyl-containing compounds in organic electronics and liquid crystal displays. The electron-withdrawing nature of the iodine substituent can influence the electronic properties of conjugated systems, making 3-(3-Iodophenyl)butan-2-one a candidate for modifying material characteristics. Searches for "iodinated aromatic compounds in materials science" reflect this growing interest.

From a commercial perspective, CAS 21906-03-6 is available from specialty chemical suppliers, typically with purity grades ranging from 95% to 99%. The global market for such fine chemicals has seen steady growth, driven by increasing research activities in both academic and industrial settings. Quality specifications often include parameters like melting point range, HPLC purity, and residual solvent content.

Handling and storage of 3-(3-Iodophenyl)butan-2-one require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during use. The compound should be stored in amber glass containers at room temperature, protected from light to prevent potential degradation.

Environmental considerations for iodinated organic compounds have gained attention in recent regulatory discussions. While 3-(3-Iodophenyl)butan-2-one is not currently subject to significant restrictions, proper waste disposal methods should be followed to minimize environmental impact. Researchers frequently inquire about "environmental fate of iodophenyl compounds" reflecting this ecological awareness.

Future research directions for 3-(3-Iodophenyl)butan-2-one may explore its potential in catalysis, as a ligand in transition metal complexes, or as a building block for novel materials. The compound's versatility ensures its continued relevance in chemical research, with emerging applications in areas like supramolecular chemistry and nanotechnology.

In summary, 3-(3-Iodophenyl)butan-2-one (CAS 21906-03-6) represents an important class of functionalized aromatic ketones with diverse applications in chemical synthesis and materials science. Its unique combination of reactivity and structural features makes it a valuable tool for researchers across multiple disciplines. As interest in iodinated building blocks continues to grow, this compound will likely maintain its position as a useful intermediate in advanced chemical research.